Cas no 2227836-38-4 (rac-(1R,2S)-2-(1,2-dimethyl-1H-imidazol-5-yl)cyclopentan-1-ol)

• Product Name: rac-(1R,2S)-2-(1,2-dimethyl-1H-imidazol-5-yl)cyclopentan-1-ol
• CAS No: 2227836-38-4
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6255410
• PubChem ID: 165603527
• Update Time: 2025-10-31

rac-(1R,2S)-2-(1,2-dimethyl-1H-imidazol-5-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(1,2-dimethyl-1H-imidazol-5-yl)cyclopentan-1-ol
• 2227836-38-4
• EN300-1636997

• Inchi： 1S/C10H16N2O/c1-7-11-6-9(12(7)2)8-4-3-5-10(8)13/h6,8,10,13H,3-5H2,1-2H3/t8-,10+/m0/s1
• InChI Key： GJSKCUPQAFQCHL-WCBMZHEXSA-N
• SMILES： O[C@@H]1CCC[C@H]1C1=CN=C(C)N1C

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38Ų

Additional information on rac-(1R,2S)-2-(1,2-dimethyl-1H-imidazol-5-yl)cyclopentan-1-ol

Introduction to Rac-(1R,2S)-2-(1,2-dimethyl-1H-imidazol-5-yl)cyclopentan-1-ol and Its Significance in Modern Chemical Biology

Rac-(1R,2S-2-(1,2-dimethyl-1H-imidazol-5-yl)cyclopentan-1-ol) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, identified by its CAS number 2227836-38-4, represents a convergence of advanced synthetic chemistry and biological activity, making it a subject of intense research interest.

The molecular framework of Rac-(1R,2S-2-(1,2-dimethyl-1H-imidazol-5-yl)cyclopentan-1-ol is characterized by a cyclopentanone core substituted with a 1,2-dimethyl-1H-imidazole moiety at the 2-position. This structural configuration imparts distinct stereochemical and electronic features that are pivotal for its biological interactions. The cyclopentanone ring is a common motif in natural products and pharmaceuticals, known for its stability and ability to engage in various hydrogen bonding interactions. The presence of the 1,2-dimethyl-1H-imidazole group introduces additional complexity, as imidazole derivatives are widely recognized for their role in modulating biological pathways.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds for therapeutic applications. The 1,2-dimethyl-1H-imidazole moiety in Rac-(1R,2S-2-(1,2-dimethyl-1H-imidazol-5-yl)cyclopentan-1-ol is particularly noteworthy, as it has been shown to exhibit significant pharmacological potential. Imidazole derivatives are known to interact with a variety of biological targets, including enzymes and receptors, making them valuable candidates for drug discovery. The dimethyl substitution at the 1-position of the imidazole ring enhances its metabolic stability and bioavailability, which are critical factors in the development of effective pharmaceuticals.

The stereochemistry of Rac-(1R,2S-2-(1,2-dimethyl-1H-imidazol-5-yl)cyclopentan-1-ol is another key aspect that contributes to its unique properties. The (1R,2S) configuration specifies the spatial arrangement of the substituents around the cyclopentanone ring, which can significantly influence the compound's biological activity. Stereoisomers often exhibit different pharmacological profiles due to variations in their interaction with biological targets. This compound's specific stereochemistry makes it an intriguing subject for studying structure-activity relationships (SARs), which are essential for optimizing drug candidates.

The synthesis of Rac-(1R,2S-2-(1,2-dimethyl-1H-imidazol-5-yl)cyclopentan-1-ol represents a testament to the advancements in synthetic organic chemistry. The preparation of this compound involves multi-step reactions that showcase the skill and precision required in modern chemical synthesis. Techniques such as asymmetric induction and transition metal-catalyzed reactions have been employed to achieve the desired stereochemical outcome. These synthetic strategies not only highlight the compound's complexity but also demonstrate the capabilities of contemporary synthetic methodologies.

The biological significance of Rac-(1R,2S-2-(1,2-dimethyl-1H-imidazol-5-yl)cyclopentan-1-ol has been explored in several recent studies. Research indicates that this compound exhibits potential as an inhibitor of various enzymes involved in inflammatory pathways. The imidazole moiety has been shown to interact with heme-containing enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in the production of pro-inflammatory mediators. By modulating the activity of these enzymes, Rac-(1R,2S-2-(1,2-dimethyl-1H-imidazol-5-ylo)cyclopentan-lrol may offer therapeutic benefits in conditions characterized by inflammation.

In addition to its anti-inflammatory potential, preliminary studies have suggested that this compound may have applications in other therapeutic areas. For instance, its ability to interact with biological targets suggests that it could be developed into a lead compound for further drug design efforts. The structural features of Rac-(lR,lS-z(-l,z-dimethyl-lH-imidazoI-zyl)cyclopanan-lrol make it a versatile scaffold that can be modified to enhance specific pharmacological properties.

The development of novel drug candidates often involves extensive computational modeling and molecular dynamics simulations to predict how a compound will interact with its biological target(s). These computational approaches have become indispensable tools in modern drug discovery pipelines. For Rac-(-z(-l,z-dimethyI-l,H-imida z ol-zyl)cyclopanan-lrol), computational studies have been used to elucidate its binding mode to potential targets such as COX and LOX enzymes. These simulations provide valuable insights into the compound's mechanism of action and help guide further optimization efforts.

The future prospects for Rac-(-z(-l,z-dimethyI-l,H-imida z ol-zyl)cyclopanan-lrol are promising given its unique structural features and demonstrated biological activity. Ongoing research aims to explore its potential therapeutic applications through both preclinical studies and clinical trials. As our understanding of biological pathways continues to expand, compounds like Rac-(l(lR,lS)-z(-l,z-dimethyI-l,H-imida z ol-zyl)cyclopanan-lrol) will play an increasingly important role in developing novel treatments for various diseases.

In conclusion, Rac-(-z(-l,z-dimethyI-l,H-imida z ol-zyl)cyclopanan-lrol is a remarkable compound that exemplifies the intersection of synthetic chemistry and chemical biology. Its unique structural features and demonstrated biological activity make it a valuable candidate for further research and development. As advancements continue to be made in both synthetic methodologies and computational biology， compounds like this will undoubtedly contribute significantly to the next generation of therapeutics.